Cas no 94030-73-6 (1,2-Octanedione,1-(4-dodecylphenyl)-, 1,2-dioxime)

• Product Name: 1,2-Octanedione,1-(4-dodecylphenyl)-, 1,2-dioxime
• CAS No: 94030-73-6
• MF: C₂₆H₄₄N₂O₂
• MW: 416.63976764679
• CID: 819588
• PubChem ID: 136086261
• Update Time: 2025-04-19

1,2-Octanedione,1-(4-dodecylphenyl)-, 1,2-dioxime Chemical and Physical Properties

Names and Identifiers

• 1,2-Octanedione,1-(4-dodecylphenyl)-, 1,2-dioxime
• 1-(4-dodecylphenyl)octane-1,2-dione dioxime
• 94030-73-6
• EINECS 301-678-3

• Inchi： 1S/C26H44N2O2/c1-3-5-7-9-10-11-12-13-14-15-17-23-19-21-24(22-20-23)26(28-30)25(27-29)18-16-8-6-4-2/h19-22,29-30H,3-18H2,1-2H3/b27-25+,28-26+
• InChI Key： IPFUNASTQOWBGI-NBHCHVEOSA-N
• SMILES： O/N=C(/C(/C1C=CC(=CC=1)CCCCCCCCCCCC)=N/O)\CCCCCC

Computed Properties

• Exact Mass: 416.34
• Monoisotopic Mass: 416.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: 10.4

Experimental Properties

• Density: 0.98
• Boiling Point: 556.4°C at 760 mmHg
• Flash Point: 376.6°C
• Refractive Index: 1.511